Cas no 179126-21-7 (2,1,3-Benzoxadiazole,4,5-dimethyl-, 3-oxide)
179126-21-7 structure
Product Name:2,1,3-Benzoxadiazole,4,5-dimethyl-, 3-oxide
CAS No:179126-21-7
MF:C8H8N2O2
MW:164.161321640015
CID:113105
PubChem ID:45121159
Update Time:2025-04-18
2,1,3-Benzoxadiazole,4,5-dimethyl-, 3-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazole,4,5-dimethyl-, 3-oxide
- 2,1,3-Benzoxadiazole, 4,5-dimethyl-, 3-oxide
- 179126-21-7
- 2,1,3-Benzoxadiazole, 4,5-dimethyl-, 3-oxide
- SCHEMBL20269109
-
- Inchi: 1S/C8H8N2O2/c1-5-3-4-7-8(6(5)2)10(11)12-9-7/h3-4H,1-2H3
- InChI Key: APJBIWQXPKXRNQ-UHFFFAOYSA-N
- SMILES: O1N=C2C=CC(C)=C(C)C2=[N+]1[O-]
Computed Properties
- Exact Mass: 164.05864
- Monoisotopic Mass: 164.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 52.97
2,1,3-Benzoxadiazole,4,5-dimethyl-, 3-oxide Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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